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Compound of Interest

Compound Name: 7-Isocarapanaubine

Cat. No.: B170766

For researchers, scientists, and drug development professionals, 7-Isocarapanaubine
represents a largely unexplored molecule within the broader class of spirooxindole alkaloids.
Despite its documented chemical structure, a comprehensive review of publicly available
scientific literature reveals a significant gap in our understanding of its biological properties and
potential therapeutic applications.

Currently, detailed information regarding the natural source, synthetic pathways, specific
biological activities, and mechanism of action of 7-lsocarapanaubine remains elusive. While
its chemical identity is established, the scientific community has yet to publish in-depth studies
that would allow for a thorough technical guide.

Chemical and Physical Properties

Based on available database information, the fundamental properties of 7-lsocarapanaubine
have been computed.
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Property Value Source

Molecular Formula C23H28N206 PubChem

Molecular Weight 428.5 g/mol PubChem
methyl

(1S,4aS,5aS,6S,10aS)-5',6'-
dimethoxy-1-methyl-2'-

IUPAC Name oxospiro[1,4a,5,5a,7,8,10,10a- PubChem
octahydropyrano([3,4-
flindolizine-6,3'-1H-indole]-4-

carboxylate
CAS Number 17391-09-2 PubChem
Type of Compound Alkaloid Biopurify

Context within Spirooxindole Alkaloids

7-Isocarapanaubine belongs to the spirooxindole class of alkaloids, a group of natural
products known for their complex chemical structures and diverse biological activities. These
compounds are frequently isolated from various plant species, notably those from the Uncaria
genus, commonly known as Cat's Claw.

Alkaloids from Uncaria species have been reported to possess a range of pharmacological
effects, including neuroprotective, anti-inflammatory, and cardiovascular activities. This
established bioactivity within the broader chemical family suggests that 7-lsocarapanaubine
could potentially exhibit interesting pharmacological properties, warranting future investigation.

Synthesis and Isolation

Detailed experimental protocols for the specific synthesis or isolation of 7-lsocarapanaubine
are not available in the current body of scientific literature. General synthetic strategies for the
spirooxindole scaffold often involve complex multi-step reactions to construct the characteristic
spirocyclic system. Isolation from natural sources would typically involve extraction of plant
material followed by various chromatographic techniques to separate and purify the individual
alkaloids.
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Biological Activity and Mechanism of Action

As of this review, no quantitative data from biological assays or detailed studies on the
mechanism of action for 7-lsocarapanaubine have been published. Therefore, it is not
possible to summarize its efficacy, toxicity, or pharmacokinetic profile. Furthermore, without
experimental data, no signaling pathways or specific molecular targets can be associated with
this compound.

Future Outlook

The lack of available data on 7-lsocarapanaubine highlights a clear area for future research.
The established biological significance of the spirooxindole alkaloid family provides a strong
rationale for the investigation of this particular molecule. Future studies should aim to:

« ldentify the natural source of 7-lsocarapanaubine or develop a robust synthetic route for its
production.

o Conduct comprehensive biological screening to determine its pharmacological activities.

o Elucidate its mechanism of action to understand its molecular targets and signaling
pathways.

o Perform preclinical studies to evaluate its therapeutic potential, safety, and pharmacokinetic
properties.

Until such research is conducted and published, 7-Isocarapanaubine will remain a chemical
entity of unknown biological significance and therapeutic potential.

¢ To cite this document: BenchChem. [7-Isocarapanaubine: An Obscure Spirooxindole
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170766#7-isocarapanaubine-literature-review-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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